![molecular formula C26H22ClN3O3 B2573523 3-(4-chlorophenyl)-7,8-dimethoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline CAS No. 866809-84-9](/img/structure/B2573523.png)
3-(4-chlorophenyl)-7,8-dimethoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(4-chlorophenyl)-7,8-dimethoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline” is a complex organic molecule that belongs to the classes of pyrazole and quinoline derivatives . Pyrazole derivatives are five-membered heterocycles that are particularly useful in organic synthesis . They have a wide range of pharmacological activities, including antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant, and antiviral properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring fused with a quinoline ring. The pyrazole ring is a five-membered ring with two nitrogen atoms, while the quinoline ring is a fused ring system containing a benzene ring and a pyridine ring .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazole and quinoline derivatives are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of functional groups, the degree of conjugation, and the overall shape and size of the molecule .Scientific Research Applications
Synthesis and Development
Large-Scale Synthesis : Research by Bänziger et al. (2000) describes an efficient synthesis process for related compounds, emphasizing large-scale manufacturing potential for pharmaceutically active compounds (Bänziger et al., 2000).
Cytotoxic Activity : A study by Deady et al. (2003) investigates carboxamide derivatives of benzo[b][1,6]naphthyridines, highlighting their cytotoxic properties and potential in cancer research (Deady et al., 2003).
Derivative Synthesis : Stuart et al. (1987) report the preparation of dimethoxy[1]benzothieno[2,3-c]quinolines, demonstrating the versatility in synthesizing quinoline derivatives (Stuart et al., 1987).
Pharmaceutical Applications
Anti-Cancer Drug Development : Research by Abad et al. (2021) focuses on the synthesis of a novel isoxazolequinoxaline derivative and its potential as an anti-cancer drug (Abad et al., 2021).
DFT Calculations for Drug Design : Wazzan et al. (2016) conducted DFT and TD-DFT/PCM calculations on related compounds, providing insights valuable for the design of drugs and pharmaceuticals (Wazzan et al., 2016).
Chemical Properties and Applications
Structural Analysis : Studies like that by Portilla et al. (2005) and Zeyada et al. (2016) delve into the structural and optical properties of similar compounds, which are crucial for various applications in chemistry and materials science (Portilla et al., 2005); (Zeyada et al., 2016).
Corrosion Inhibition : Saraswat et al. (2020) explore the use of quinoxaline derivatives as corrosion inhibitors for mild steel in acidic mediums, indicating a potential industrial application (Saraswat et al., 2020).
Photovoltaic Applications : A study by Zeyada et al. (2016) on the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives suggests their use in organic–inorganic photodiode fabrication (Zeyada et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies to elucidate its synthesis, properties, and biological activity. Given the wide range of activities exhibited by pyrazole and quinoline derivatives, this compound could potentially have interesting pharmacological properties .
properties
IUPAC Name |
3-(4-chlorophenyl)-7,8-dimethoxy-5-[(3-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22ClN3O3/c1-31-19-6-4-5-16(11-19)14-30-15-21-25(17-7-9-18(27)10-8-17)28-29-26(21)20-12-23(32-2)24(33-3)13-22(20)30/h4-13,15H,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNDCUQDWCSWUFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C=C3C(=NN=C3C4=CC(=C(C=C42)OC)OC)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.